Cas no 125473-29-2 (D-erythro-Pentitol, 3,4-anhydro-1,2-dideoxy-2-methyl- (9CI))

• Product Name: D-erythro-Pentitol, 3,4-anhydro-1,2-dideoxy-2-methyl- (9CI)
• CAS No: 125473-29-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 896926
• PubChem ID: 13260750
• Update Time: 2025-04-19

D-erythro-Pentitol, 3,4-anhydro-1,2-dideoxy-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentitol, 3,4-anhydro-1,2-dideoxy-2-methyl- (9CI)

• Inchi： 1S/C6H12O2/c1-4(2)6-5(3-7)8-6/h4-7H,3H2,1-2H3
• InChI Key： MRGITZIKRXYSEO-UHFFFAOYSA-N
• SMILES： O1C(CO)C1C(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines